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Compound of Interest

Compound Name: 5-Fluoro-2-methylbenzaldehyde

Cat. No.: B1334153

CAS Number: 22062-53-9

This technical guide provides an in-depth overview of 5-Fluoro-2-methylbenzaldehyde, a key
building block in medicinal chemistry and organic synthesis. This document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and applications, with a focus on its role in the development
of novel therapeutics.

Chemical and Physical Properties

5-Fluoro-2-methylbenzaldehyde is a substituted aromatic aldehyde. The presence of a
fluorine atom and a methyl group on the benzene ring imparts unique reactivity and properties
to the molecule. The fluorine atom, with its high electronegativity, influences the electron
distribution within the aromatic system, while the aldehyde functional group serves as a
versatile handle for a wide array of chemical transformations.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 5-Fluoro-2-methylbenzaldehyde.
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Property Value Reference(s)
CAS Number 22062-53-9 [3]

Molecular Formula CsH7FO [3]

Molecular Weight 138.14 g/mol [3]
Appearance Colorless to light yellow liquid [4]

Density 1.1446 g/mL at 25 °C

Boiling Point 99 °C at 30 mmHg [4]

Refractive Index (n20/D) 1.5244

Flash Point 76.7 °C (170.1 °F) - closed cup  [5]

o (ppm): 10.3 (s, 1H, CHO),
7.6-7.1 (m, 3H, Ar-H), 2.6 (s,

1H NMR (CDCls, 400 MHz) 3H, CHs). Note: Predicted [61[7]
values based on similar

structures.

o (ppm): 191 (CHO), 164 (d, J
= 250 Hz, C-F), 138-120 (Ar-

13C NMR (CDCls, 101 MHz) C), 20 (CHs). Note: Predicted [61[7]
values based on similar

structures.

Applications in Research and Drug Development

5-Fluoro-2-methylbenzaldehyde is a valuable intermediate in the synthesis of complex
organic molecules, particularly for pharmaceutical applications.[4][8] The strategic incorporation
of fluorine into drug candidates can enhance metabolic stability, binding affinity, and
bioavailability.[9]

Aldosterone Synthase (CYP11B2) Inhibitors

A primary application of this compound is in the synthesis of selective aldosterone synthase
(CYP11B2) inhibitors. Aldosterone is a key hormone in the Renin-Angiotensin-Aldosterone
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System (RAAS), which regulates blood pressure and electrolyte balance.[8][10] Overproduction
of aldosterone is implicated in various cardiovascular diseases, including hypertension and
heart failure.[11][12] By inhibiting CYP11B2, the final enzyme in the aldosterone biosynthesis
pathway, these compounds can offer a targeted therapeutic approach.[11][12]

The logical workflow for utilizing 5-Fluoro-2-methylbenzaldehyde in the discovery of
CYP11B2 inhibitors is outlined below.
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Drug Discovery Workflow for CYP11B2 Inhibitors.
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Role in the Renin-Angiotensin-Aldosterone System
(RAAS) Pathway

The diagram below illustrates the RAAS pathway and highlights the role of CYP11B2, the
target for inhibitors derived from 5-Fluoro-2-methylbenzaldehyde.
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The RAAS Pathway and Point of CYP11B2 Inhibition.
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Experimental Protocols

The aldehyde functionality of 5-Fluoro-2-methylbenzaldehyde allows it to participate in a
variety of important C-C bond-forming reactions. A frequently cited application is the Wittig
reaction to produce substituted styrenes, which can be key intermediates for more complex
molecules, including aldosterone synthase inhibitors.

Representative Protocol: Wittig Reaction

This protocol provides a general methodology for the Wittig reaction using an aldehyde such as
5-Fluoro-2-methylbenzaldehyde to form an alkene.

Objective: To synthesize a substituted styrene from 5-Fluoro-2-methylbenzaldehyde and a
phosphorus ylide.

Materials:

o Methyltriphenylphosphonium bromide (1.1 equivalents)

¢ Anhydrous Tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) (1.05 equivalents, solution in hexanes)
» 5-Fluoro-2-methylbenzaldehyde (1.0 equivalent)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Silica gel for column chromatography
Procedure:

e Ylide Preparation: a. To a flame-dried, two-necked round-bottom flask under a nitrogen
atmosphere, add methyltriphenylphosphonium bromide (1.1 eq.). b. Add anhydrous THF via
syringe to dissolve the phosphonium salt. c. Cool the flask to 0 °C in an ice bath. d. Add n-
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BuLi solution (1.05 eq.) dropwise via syringe. A color change to deep yellow or orange
indicates the formation of the ylide. e. Stir the mixture at 0 °C for 1 hour.

o Wittig Reaction: a. In a separate flame-dried flask, dissolve 5-Fluoro-2-
methylbenzaldehyde (1.0 eq.) in anhydrous THF. b. Slowly add the aldehyde solution to the
ylide solution at 0 °C via syringe. c. Allow the reaction mixture to warm to room temperature
and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC)
until the aldehyde is consumed.

o Work-up and Purification: a. Quench the reaction by the slow addition of saturated aqueous
NHa4Cl solution. b. Transfer the mixture to a separatory funnel and extract with diethyl ether
(3 times). c. Combine the organic layers, wash with brine, and dry over anhydrous MgSOa or
Na2SOa. d. Filter the drying agent and concentrate the organic phase under reduced
pressure. e. The resulting crude product, containing the desired alkene and
triphenylphosphine oxide byproduct, is purified by flash column chromatography on silica gel.

Safety and Handling

5-Fluoro-2-methylbenzaldehyde is a combustible liquid and can cause serious eye damage.
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times. All handling should be performed in a well-ventilated fume
hood. Keep away from heat, sparks, and open flames.

Conclusion

5-Fluoro-2-methylbenzaldehyde is a strategically important building block in modern organic
and medicinal chemistry. Its unique substitution pattern and versatile aldehyde functionality
make it an ideal starting material for the synthesis of complex molecular architectures, most
notably for the development of selective aldosterone synthase inhibitors. The information
provided in this guide serves as a comprehensive resource for researchers aiming to leverage
the properties of this compound in their synthetic and drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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